Cas no 2287-29-8 (p-Cresol, a,a'-(trimethylenediimino)di-, dihydrochloride (8CI))

• Product Name: p-Cresol, a,a'-(trimethylenediimino)di-, dihydrochloride (8CI)
• CAS No: 2287-29-8
• MF: C₁₇H₂₃ClN₂O₂
• MW: 322.829723596573
• CID: 280117
• PubChem ID: 54606016
• Update Time: 2025-04-19

p-Cresol, a,a'-(trimethylenediimino)di-, dihydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

• p-Cresol, a,a'-(trimethylenediimino)di-, dihydrochloride (8CI)
• 4-[[3-[(4-hydroxyphenyl)methylamino]propylamino]methyl]phenol,hydrochloride
• NSC79089
• NSC-79089
• 2287-29-8
• DTXSID20714197
• 4,4'-[Propane-1,3-diylbis(azanediylmethylene)]diphenol--hydrogen chloride (1/1)

• Inchi： 1S/C17H22N2O2.ClH/c20-16-6-2-14(3-7-16)12-18-10-1-11-19-13-15-4-8-17(21)9-5-15;/h2-9,18-21H,1,10-13H2;1H
• InChI Key： PBFXSXMPKCOCGU-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(=CC=1)CNCCCNCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 286.16826
• Monoisotopic Mass: 322.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 64.52
• LogP: 3.95110